Cas no 160777-08-2 (7-Oxo-7-(phenylamino)heptanoic Acid)

• Product Name: 7-Oxo-7-(phenylamino)heptanoic Acid
• CAS No: 160777-08-2
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 904534
• PubChem ID: 9543536
• Update Time: 2025-10-16

7-Oxo-7-(phenylamino)heptanoic Acid Chemical and Physical Properties

Names and Identifiers

• 7-Oxo-7-(phenylamino)heptanoic Acid
• 6-(phenylcarbamoyl)hexanoic acid
• 6-phenylcarbamoylhexanoic acid
• 6-phenylcarbamoyl-hexanoic acid
• 6-Phenylcarbamoyl-hexansaeure
• AG-E-10344
• CTK4D0572
• FT-0673387
• Pimelinanilsaeure
• Pimelinsaeure-monoanilid
• SureCN1064861
• SCHEMBL1064861
• DTXSID40429493
• DB-296825
• EN300-6490312
• AKOS027447312
• 160777-08-2
• Heptanoic acid, 7-oxo-7-(phenylamino)-
• 7-anilino-7-oxoheptanoic acid

• Inchi： 1S/C13H17NO3/c15-12(9-5-2-6-10-13(16)17)14-11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2,(H,14,15)(H,16,17)
• InChI Key： DTZWAOUERANOLX-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC(=O)O)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.12091
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Additional information on 7-Oxo-7-(phenylamino)heptanoic Acid

Introduction to 7-Oxo-7-(phenylamino)heptanoic Acid (CAS No. 160777-08-2)

7-Oxo-7-(phenylamino)heptanoic Acid, with the CAS number 160777-08-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a heptanoic acid backbone with a phenylamino substituent and an oxo group at the 7-position. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 7-Oxo-7-(phenylamino)heptanoic Acid can be represented as follows: C₁₃H₁₅NO₃. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its molecular weight is approximately 233.26 g/mol, which makes it suitable for various analytical techniques and biological assays.

In recent years, 7-Oxo-7-(phenylamino)heptanoic Acid has been the subject of numerous studies aimed at elucidating its pharmacological properties and potential therapeutic applications. One of the key areas of interest is its role as a potential anti-inflammatory agent. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro, suggesting its potential use in treating inflammatory diseases.

Beyond its anti-inflammatory properties, 7-Oxo-7-(phenylamino)heptanoic Acid has also been investigated for its anti-cancer activities. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphoinositide 3-kinase (PI3K)/Akt pathway. These findings have sparked interest in further exploring the compound's potential as a novel anti-cancer agent.

In addition to its therapeutic applications, 7-Oxo-7-(phenylamino)heptanoic Acid has also been studied for its use in chemical biology research. Its unique structure makes it an excellent tool for probing specific biological processes and interactions. For instance, it has been used to investigate the role of certain enzymes in metabolic pathways and to study protein-protein interactions in cellular signaling networks.

The synthesis of 7-Oxo-7-(phenylamino)heptanoic Acid typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of phenylamine with an appropriate heptanoyl chloride derivative, followed by oxidation to introduce the oxo group. The purity and yield of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and reaction time.

To ensure the safety and efficacy of 7-Oxo-7-(phenylamino)heptanoic Acid, extensive preclinical studies have been conducted to evaluate its pharmacokinetic properties, toxicity profiles, and bioavailability. These studies have provided valuable insights into the compound's behavior in biological systems and have helped guide its development as a potential therapeutic agent.

In conclusion, 7-Oxo-7-(phenylamino)heptanoic Acid (CAS No. 160777-08-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development. As research continues to advance, it is likely that new insights into the properties and potential uses of this compound will emerge, potentially leading to new therapeutic options for various diseases.